Cas no 125494-84-0 (7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one)

7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one is a synthetic organic compound featuring a benzyloxy-substituted indanone core structure. This compound serves as a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The benzyloxy group enhances its reactivity in selective functionalization reactions, while the indanone scaffold provides a versatile framework for further derivatization. Its well-defined structure and high purity make it suitable for use in research settings, including medicinal chemistry and drug discovery. The compound exhibits stability under standard laboratory conditions and can be readily modified for applications in heterocyclic chemistry or as a precursor for complex molecular architectures.

7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one structure

125494-84-0 structure

Product Name:7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one

CAS No:125494-84-0

MF:C₁₆H₁₄O₂

MW:238.281164646149

CID:1040456

PubChem ID:70700703

Update Time:2025-07-02

7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one
- 7-phenylmethoxy-2,3-dihydroinden-1-one
- 7-(phenylmethoxy)indan-1-one
- AK-87325
- ANW-65940
- CTK8C1132
- KB-249363
- 7-(benzyloxy)-2,3-dihydroinden-1-one
- 125494-84-0
- DB-341913
- SCHEMBL16844582
- DTXSID00743501
- 1H-Inden-1-one, 2,3-dihydro-7-(phenylmethoxy)-
- Inchi： 1S/C16H14O2/c17-14-10-9-13-7-4-8-15(16(13)14)18-11-12-5-2-1-3-6-12/h1-8H,9-11H2
- InChI Key： SCTSWSXQDNISSX-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C1C(CC2)=O

Computed Properties

Exact Mass: 238.09942
Monoisotopic Mass: 238.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139980-1g	7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one	125494-84-0	95%	1g	$372.00	2023-09-03
Chemenu	CM290338-1g	7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one	125494-84-0	95%	1g	$***	2023-04-03
Ambeed	A461634-1g	7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one	125494-84-0	95+%	1g	$383.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1764106-1g	7-(Benzyloxy)-2,3-dihydro-1h-inden-1-one	125494-84-0	98%	1g	￥3485.00	2024-08-09
Crysdot LLC	CD12168827-1g	7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one	125494-84-0	95+%	1g	$455	2024-07-23